Cas no 1448068-83-4 (3-(benzenesulfonyl)-1-cyclopropanecarbonylpyrrolidine)

• Product Name: 3-(benzenesulfonyl)-1-cyclopropanecarbonylpyrrolidine
• CAS No: 1448068-83-4
• MF: C₁₄H₁₇NO₃S
• MW: 279.354682683945
• CID: 6400538
• PubChem ID: 71805568
• Update Time: 2025-10-29

3-(benzenesulfonyl)-1-cyclopropanecarbonylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-1-cyclopropanecarbonylpyrrolidine
• [3-(benzenesulfonyl)pyrrolidin-1-yl]-cyclopropylmethanone
• AKOS024558028
• cyclopropyl(3-(phenylsulfonyl)pyrrolidin-1-yl)methanone
• 1448068-83-4
• F6435-0664

• Inchi： 1S/C14H17NO3S/c16-14(11-6-7-11)15-9-8-13(10-15)19(17,18)12-4-2-1-3-5-12/h1-5,11,13H,6-10H2
• InChI Key： GTMOBISSCLRUKM-UHFFFAOYSA-N
• SMILES： C(N1CCC(S(C2=CC=CC=C2)(=O)=O)C1)(C1CC1)=O

Computed Properties

• Exact Mass: 279.09291458g/mol
• Monoisotopic Mass: 279.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 62.8Ų

Additional information on 3-(benzenesulfonyl)-1-cyclopropanecarbonylpyrrolidine

3-(Benzenesulfonyl)-1-Cyclopropanecarbonylpyrrolidine: A Comprehensive Overview

In the realm of organic chemistry, the compound 3-(benzenesulfonyl)-1-cyclopropanecarbonylpyrrolidine (CAS No. 1448068-83-4) stands out as a fascinating molecule with significant potential in various applications. This compound, characterized by its unique structure and functional groups, has garnered attention in recent years due to its versatile properties and promising research outcomes.

The molecular structure of 3-(benzenesulfonyl)-1-cyclopropanecarbonylpyrrolidine is a testament to the ingenuity of modern synthetic chemistry. The molecule comprises a pyrrolidine ring, a five-membered cyclic secondary amine, which serves as the backbone. Attached to this ring are two distinct functional groups: a benzenesulfonyl group and a cyclopropanecarbonyl group. The benzenesulfonyl group, derived from benzene sulfonic acid, introduces electron-withdrawing properties, enhancing the molecule's reactivity and stability. Meanwhile, the cyclopropanecarbonyl group contributes a strained cyclopropane ring, which is known for its high reactivity due to its unique bond angles and ring strain.

Recent studies have highlighted the potential of 3-(benzenesulfonyl)-1-cyclopropanecarbonylpyrrolidine in drug discovery and development. Its structural features make it an ideal candidate for exploring novel therapeutic agents. The benzenesulfonyl group, being a common motif in pharmaceuticals, enhances bioavailability and pharmacokinetic properties. On the other hand, the cyclopropanecarbonyl group offers opportunities for modulating biological activity through its strained ring system.

One of the most compelling aspects of this compound is its role in medicinal chemistry. Researchers have investigated its ability to act as a scaffold for designing bioactive molecules. For instance, studies have demonstrated that 3-(benzenesulfonyl)-1-cyclopropanecarbonylpyrrolidine can serve as a precursor for synthesizing inhibitors of key enzymes involved in various disease pathways. Its modular structure allows for easy functionalization, enabling chemists to explore diverse substitution patterns and optimize biological activity.

The synthesis of 3-(benzenesulfonyl)-1-cyclopropanecarbonylpyrrolidine involves a series of well-established organic reactions. Typically, the synthesis begins with the preparation of the pyrrolidine ring through either cyclization or coupling reactions. Subsequent steps involve the introduction of the benzenesulfonyl and cyclopropanecarbonyl groups via nucleophilic substitution or coupling reactions. The use of modern synthetic techniques ensures high yields and purity, making this compound accessible for further research.

From an environmental perspective, 3-(benzenesulfonyl)-1-cyclopropanecarbonylpyrrolidine exhibits favorable biodegradation characteristics. Studies have shown that under controlled conditions, the compound undergoes efficient microbial degradation, reducing its environmental footprint. This attribute is particularly important in industries where eco-friendly practices are prioritized.

In conclusion, 3-(benzenesulfonyl)-1-cyclopropanecarbonylpyrrolidine (CAS No. 1448068-83-4) is a versatile compound with immense potential in organic synthesis and drug discovery. Its unique structure and functional groups make it an attractive target for researchers seeking innovative solutions in medicinal chemistry and related fields.